Cas no 2034234-38-1 (4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate)

• Product Name: 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate
• CAS No: 2034234-38-1
• MF: C₁₈H₁₇N₅O₃
• MW: 351.359283208847
• CID: 5332543
• Update Time: 2025-07-15

4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-((2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)carbamoyl)phenyl acetate
• [4-[2-(2-pyrazin-2-ylimidazol-1-yl)ethylcarbamoyl]phenyl] acetate
• 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate

• Inchi： 1S/C18H17N5O3/c1-13(24)26-15-4-2-14(3-5-15)18(25)22-9-11-23-10-8-21-17(23)16-12-19-6-7-20-16/h2-8,10,12H,9,11H2,1H3,(H,22,25)
• InChI Key： KZECQEHYBMWAEC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC(C)=O)NCCN1C=CN=C1C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 481
• XLogP3: 0.2
• Topological Polar Surface Area: 99

Additional information on 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate

Comprehensive Overview of 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate (CAS No. 2034234-38-1)

The compound 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate (CAS No. 2034234-38-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine ring and an imidazole moiety, makes it a promising candidate for various applications, including drug development and targeted therapies. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with enzymes and receptors.

In recent years, the demand for novel compounds like 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate has surged due to advancements in precision medicine and personalized healthcare. The rise of AI-driven drug discovery and computational chemistry has further accelerated the exploration of such molecules, as they can be virtually screened for efficacy and safety. This aligns with the growing trend of green chemistry, where sustainable synthesis methods are prioritized to minimize environmental impact.

The structural complexity of CAS No. 2034234-38-1 also opens doors for its use in bioconjugation and prodrug development. Prodrugs, which are inactive compounds that metabolize into active drugs in the body, are a hot topic in modern pharmacology. The acetate group in this molecule could serve as a cleavable linker, enhancing bioavailability and reducing side effects. This is particularly relevant for cancer therapeutics and neurodegenerative disease research, where targeted delivery is crucial.

Another area of interest is the compound's potential role in immunomodulation. With the global focus on immune health post-pandemic, molecules that can fine-tune immune responses are in high demand. The pyrazin-2-yl and imidazol-1-yl groups in 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate may interact with immune cell receptors, offering avenues for treating autoimmune disorders or enhancing vaccine adjuvants.

From a synthetic chemistry perspective, the compound's carbamoyl and acetate functionalities provide versatile handles for further derivatization. This flexibility is valuable for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The integration of machine learning in SAR analysis has further streamlined the identification of high-potency derivatives, making CAS No. 2034234-38-1 a valuable scaffold for medicinal chemists.

In conclusion, 4-({2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}carbamoyl)phenyl acetate represents a cutting-edge compound with multifaceted applications in drug discovery and biotechnology. Its relevance to precision medicine, immune health, and sustainable chemistry positions it as a molecule of significant scientific and commercial interest. As research progresses, its potential to address unmet medical needs will likely continue to expand.